1-(2,5-dimethylphenoxy)-3-(4-morpholinyl)-2-propanol hydrochloride

• IUPAC Name: 1-(2,5-dimethylphenoxy)-3-morpholin-4-ylpropan-2-ol;hydrochloride
• InChI: InChI=1S/C15H23NO3.ClH/c1-12-3-4-13(2)15(9-12)19-11-14(17)10-16-5-7-18-8-6-16;/h3-4,9,14,17H,5-8,10-11H2,1-2H3;1H
• InChI Key: LQYCAJAXWPDLNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(CN2CCOCC2)O.Cl
• Molecular Formula: C15H24ClNO3
• Molecular Weight: 301.81 g/mol

Description

The compound is related to a class of chemicals involving morpholinyl and phenoxy functional groups. Research on similar compounds has been conducted to explore their synthesis, molecular structure, chemical reactions, and properties, contributing to fields like medicinal chemistry and organic synthesis.

Synthesis Analysis

The synthesis of related compounds often involves multi-step processes including bromination, amination, cyclization, and acidification. For example, the synthesis of 2-(2-fluorophenyl)-3,5-dimethyl-2-morpholinol hydrochloride involved aminnation and cyclization in a nonproton polar solvent, followed by acidification, yielding an 82.7% success rate (Tan Bin, 2010).

Molecular Structure Analysis

The crystal structure and molecular conformation of similar compounds have been determined using techniques like single-crystal X-ray analysis. For instance, asymmetric synthesis of 3,5-dimethyl-2-(3-fluorinephenyl)-2-morpholinol hydrochloride provided insights into the orthorhombic system and space structure of the compound (Xu Qiu-yan, 2013).

Chemical Reactions and Properties

Research on analogs of the compound has focused on modifying specific groups to enhance properties like blocking activities or to inhibit fast metabolism, as seen in the study of α₁-adrenoceptor antagonists (Baomin Xi et al., 2011).